N-Phenylglycine
Overview
Description
N-Phenylglycine is an organic compound with the formula C6H5NHCH2CO2H . This white solid is known as the industrial precursor to indigo dye . It is a non-proteinogenic alpha amino acid related to sarcosine, but with an N-phenyl group in place of N-methyl .
Synthesis Analysis
This compound is prepared by the Strecker reaction involving the reaction of formaldehyde, hydrogen cyanide, and aniline . The resulting amino nitrile is hydrolyzed to give the carboxylic acid .Molecular Structure Analysis
The molecular formula of this compound is C8H9NO2 . Its average mass is 151.163 Da and its monoisotopic mass is 151.063324 Da .Chemical Reactions Analysis
This compound has been used for many years as an efficient biocompatible co-initiator in initiating radical photopolymerization . Several glycine derivatives with closed carboxyl groups as co-initiators could compete or even work better than this compound in initiating photopolymerization in the presence of camphorquinone .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 359.0±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . Its enthalpy of vaporization is 63.8±3.0 kJ/mol and its flash point is 170.9±23.2 °C . It has a molar refractivity of 42.1±0.3 cm3 .Scientific Research Applications
Photoinitiation Abilities : N-Phenylglycine is used as a co-initiator in photopolymerization processes. It can generate radicals under UV or visible light irradiation, aiding in the initiation of free radical photopolymerization of acrylates and cationic photopolymerization of epoxides and divinyl ethers (Zhang et al., 2018).
Structural and Spectroscopic Applications : Studies of the crystal structure and vibrational properties of potassium dl-phenylglycinate (PGLYK) provide insights into the structural aspects of phenylglycine. This includes intramolecular hydrogen bonds and intermolecular contacts which may contribute to molecular packing (Ilczyszyn et al., 2009).
Applications in Medicinal Chemistry : Phenylglycine-type amino acids occur in a variety of peptide natural products, including antibiotics and biologically active peptides. The study of their biosynthesis and incorporation into these compounds is important for medicinal chemistry (Al Toma et al., 2015).
Fermentative Production Techniques : Genetic engineering approaches have been developed for the fermentative production of phenylglycines, which are significant in the fine chemical industry, particularly as precursors for the production of β-lactam antibiotics (Moosmann et al., 2020).
Polymer Synthesis : this compound has been used in the synthesis of novel conducting polyaniline copolymers with aniline, showing varied solubility, conductivity, and yield depending on the feed ratio of this compound (Lei & Su, 2007).
Biocatalysis and Enzyme Technology : The study of the aminotransferase PglE involved in the biosynthesis of L-phenylglycine, an important component in several antibiotics, highlights the potential of enzyme technology in drug production (Osipenkov et al., 2017).
Electrochemical Applications : The electrochemical polymerization of this compound has been explored for applications like glucose sensing, where glucose oxidase is immobilized on poly(this compound) films for amperometric glucose sensing (Homma et al., 2014).
Mechanism of Action
Based on the mechanism of action, antifungal peptides are divided into cell membrane- and intracellular-targeting peptides . The purification and identification of novel antifungal peptides have always been of interest in the current era of innovative therapies and management of human fungal pathogens .
Safety and Hazards
When handling N-Phenylglycine, it is recommended to wear personal protective equipment/face protection . Ensure adequate ventilation and avoid contact with skin, eyes, or clothing . Avoid ingestion and inhalation, and avoid dust formation . Keep the container tightly closed in a dry and well-ventilated place .
Future Directions
N-Phenylglycine has been used for many years as an efficient biocompatible co-initiator in initiating radical photopolymerization . Apart from that, very few amino acid co-initiators have been proposed to exhibit the comparable ability with this compound . Unlike this compound with a free carboxyl group, several glycine derivatives with closed carboxyl groups as co-initiators could compete or even work better than this compound in initiating photopolymerization in the presence of camphorquinone . This indicates the wide substrate adaptability and being a class of robust co-initiators with potential application in the preparation of biohydrogels .
Biochemical Analysis
. .
Biochemical Properties
N-Phenylglycine has been used for many years as an efficient biocompatible co-initiator in initiating radical photopolymerization . It interacts with camphorquinone, a type of quinone, to initiate photopolymerization .
Cellular Effects
The effects of this compound on cells are primarily observed in its role as a co-initiator in photopolymerization. This process is crucial in the formation of photo-cured hydrogels, which are three-dimensional polymer networks formed by photopolymerization . These hydrogels have good biocompatibility and are superior to UV counterparts, making them especially useful for the preparation of hydrogels loaded with cells .
Molecular Mechanism
This compound undergoes a photo-induced electron transfer pathway for radical generation. It undergoes decarboxylation to produce radical species . These radicals then participate in the photopolymerization process, leading to the formation of polymers .
Temporal Effects in Laboratory Settings
The effects of this compound over time in laboratory settings are primarily observed in its role in photopolymerization. The stability and long-term effects of this compound are dependent on the stability of the polymers it helps form .
properties
IUPAC Name |
2-anilinoacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c10-8(11)6-9-7-4-2-1-3-5-7/h1-5,9H,6H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPKSPKHJBVJUKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
10265-69-7 (hydrochloride salt), 19525-59-8 (potassium salt) | |
Record name | N-Phenylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103015 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID2047016 | |
Record name | N-Phenylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2047016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103-01-5 | |
Record name | N-Phenylglycine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Phenylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103015 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Glycine, N-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N-Phenylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2047016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-phenylglycine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.792 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-PHENYLGLYCINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/37YJW036TP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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